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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244

Technical Support Center: Barium Bromide
Powder Handling

This guide provides researchers, scientists, and drug development professionals with essential
information for minimizing dust formation when handling barium bromide powder.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with barium bromide powder?

Al: Barium bromide is harmful if swallowed or inhaled.[1] The primary concern when handling
the powder is the generation of airborne dust, which can be inhaled and lead to adverse health
effects. Additionally, as a soluble barium compound, it is toxic.

Q2: What are the established occupational exposure limits for barium bromide?

A2: Regulatory bodies like OSHA and NIOSH have set permissible exposure limits for soluble
barium compounds. These limits are crucial for ensuring a safe working environment.

Q3: What personal protective equipment (PPE) is necessary when handling barium bromide
powder?

A3: Appropriate PPE is essential to minimize exposure. This includes:
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o Respiratory Protection: A NIOSH-approved respirator is crucial to prevent inhalation of fine
dust particles.[2] The type of respirator should be selected based on a thorough risk
assessment.

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect the eyes
from dust.[2]

e Hand Protection: Wear protective gloves to prevent skin contact.[1]
o Body Protection: A lab coat or other protective clothing should be worn.
Q4: How does the hygroscopic nature of barium bromide affect handling?

A4: Barium bromide is hygroscopic, meaning it readily absorbs moisture from the air.[3][4]
This can cause the powder to clump, which may reduce dust formation to some extent.
However, it can also lead to handling difficulties and potential contamination of the product. It is
crucial to store barium bromide in a tightly sealed container in a dry environment.

Q5: What are the best practices for storing barium bromide powder?

A5: To maintain the integrity of the product and minimize safety risks, store barium bromide in
a cool, dry, and well-ventilated area away from incompatible materials such as acids and strong
oxidizing agents.[1][2] The container should be kept tightly closed to prevent moisture
absorption.

Troubleshooting Guide
Problem: | can see visible dust clouds when I'm transferring barium bromide powder.

o Immediate Action: Stop the procedure immediately and evacuate the area if the dust cloud is
significant. Ensure you are wearing appropriate respiratory protection.

e Solution:

o Review your engineering controls. Are you using a fume hood, glove box, or ventilated
enclosure? These are essential for containing dust at the source.
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o Modify your handling technique. Pour the powder slowly and close to the surface of the
receiving container to minimize the distance it has to fall. Use a powder scoop or spatula
to gently transfer the material. Avoid dropping or creating a "plume" of powder.

o Consider wetting the powder. If your experimental protocol allows, lightly misting the
powder with a compatible solvent can significantly reduce dust generation.

Problem: I've spilled a small amount of barium bromide powder on the workbench.
e Solution:

o Do not dry sweep. Sweeping will disperse the fine particles into the air, increasing the
inhalation hazard.

o Gently cover the spill. Use a damp paper towel or a wetting agent to cover the spilled
powder. This will help to contain the dust.

o Clean the area. Carefully wipe the area with the damp towel, working from the outside of
the spill inwards. For larger spills, use a HEPA-filtered vacuum cleaner.

o Dispose of waste properly. All cleaning materials and contaminated PPE should be placed
in a sealed bag and disposed of as hazardous waste according to your institution's
guidelines.

Problem: | think | may have inhaled some barium bromide dust.
e Immediate Action: Move to a source of fresh air immediately.
e Follow-up:

o Report the incident to your supervisor and your institution's environmental health and
safety (EHS) department.

o Seek medical attention and be prepared to provide the Safety Data Sheet (SDS) for
barium bromide to the medical professionals.

Quantitative Data Summary
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Property

Value

Source

OSHA Permissible Exposure
Limit (PEL)

0.5 mg/m3 (for soluble barium

compounds)

[5](6]

NIOSH Recommended

0.5 mg/m3 (for soluble barium

[6]

Exposure Limit (REL) compounds)
Molecular Weight 297.14 g/mol [3B1[71[8]
Density 4.78 g/cm?3 [3B1[71[8]
Melting Point 857 °C [3][8]
Boiling Point 1835 °C [31[8]
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Caption: Workflow for Safe Handling of Barium Bromide Powder.
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Caption: Decision Tree for Selecting Appropriate Engineering Controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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